Cas no 208943-57-1 (1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole)
208943-57-1 structure
Product Name:1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole
CAS No:208943-57-1
MF:C7H5F3N2
MW:174.123211622238
CID:2151853
PubChem ID:2780402
Update Time:2024-10-31
1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 3-(trifluoromethyl)-1-prop-2-ynyl-1H-pyrazole
- 1-Prop-2-ynyl-3-(trifluoromethyl)-1H-pyrazole
- 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole
- 1-prop-2-ynyl-3-(trifluoromethyl)pyrazole
- SBB088854
- PC31707
- FCH5059337
- MFCD00179866
- AKOS009158075
- CS-0328341
- TS-02399
- OEYLEMYQSLILPI-UHFFFAOYSA-N
- F2198-2080
- SCHEMBL3754086
- 208943-57-1
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- Inchi： 1S/C7H5F3N2/c1-2-4-12-5-3-6(11-12)7(8,9)10/h1,3,5H,4H2
- InChI Key： OEYLEMYQSLILPI-UHFFFAOYSA-N
- SMILES： FC(C1C=CN(CC#C)N=1)(F)F
Computed Properties
- Exact Mass: 174.04048265g/mol
- Monoisotopic Mass: 174.04048265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.8
- XLogP3: 1.4
1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole Security Information
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Hazardous Material Identification：
1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P158181-100mg |
1-Prop-2-ynyl-3-(trifluoromethyl)pyrazole |
208943-57-1 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P158181-500mg |
1-Prop-2-ynyl-3-(trifluoromethyl)pyrazole |
208943-57-1 | 500mg |
$ 230.00 | 2022-06-03 | ||
| TRC | P158181-1g |
1-Prop-2-ynyl-3-(trifluoromethyl)pyrazole |
208943-57-1 | 1g |
$ 365.00 | 2022-06-03 | ||
| Apollo Scientific | PC31707-1g |
1-Prop-2-ynyl-3-(trifluoromethyl)-1H-pyrazole |
208943-57-1 | 1g |
£310.00 | 2025-02-21 | ||
| Key Organics Ltd | TS-02399-1MG |
1-Prop-2-ynyl-3-(trifluoromethyl)-1H-pyrazole |
208943-57-1 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | TS-02399-5MG |
1-Prop-2-ynyl-3-(trifluoromethyl)-1H-pyrazole |
208943-57-1 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | TS-02399-10MG |
1-Prop-2-ynyl-3-(trifluoromethyl)-1H-pyrazole |
208943-57-1 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | TS-02399-50MG |
1-Prop-2-ynyl-3-(trifluoromethyl)-1H-pyrazole |
208943-57-1 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | TS-02399-100MG |
1-Prop-2-ynyl-3-(trifluoromethyl)-1H-pyrazole |
208943-57-1 | >90% | 100mg |
£146.00 | 2025-02-09 | |
| Apollo Scientific | PC31707-250mg |
1-Prop-2-ynyl-3-(trifluoromethyl)-1H-pyrazole |
208943-57-1 | 250mg |
£95.00 | 2025-02-21 |
1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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